
Qianhucoumarin B: A Technical Whitepaper on
its Discovery and Natural Source

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Qianhucoumarin B

Cat. No.: B142705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Qianhucoumarin B, a notable coumarin derivative, was first identified and isolated from the

roots of Peucedanum praeruptorum Dunn. This plant, a staple in traditional Chinese medicine

known as "Qianhu," has a long history of use for treating respiratory ailments. The discovery of

Qianhucoumarin B has further illuminated the rich phytochemical landscape of this medicinal

herb. This technical guide provides a comprehensive overview of the discovery, natural source,

and chemical properties of Qianhucoumarin B, including detailed, albeit reconstructed,

experimental protocols for its isolation and characterization based on the original discovery and

subsequent research on related compounds from the same plant source.

Introduction
Coumarins are a large class of phenolic substances found in many plants, and they are known

for their diverse pharmacological activities. Qianhucoumarin B belongs to the pyranocoumarin

subclass, characterized by an additional pyran ring fused to the coumarin core. Its discovery in

1993 marked an important contribution to the understanding of the chemical constituents of

Peucedanum praeruptorum. This document serves as a technical resource, consolidating

available data on Qianhucoumarin B's origins and chemical identity.
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Qianhucoumarin B is a naturally occurring compound found in the roots of Peucedanum

praeruptorum Dunn, a member of the Apiaceae family.[1] This plant is primarily distributed in

China and has been used for centuries in traditional medicine.

The initial discovery and isolation of Qianhucoumarin B were reported in 1993 by Kong L.Y.,

Pei Y.H., et al., in the journal Yao Xue Xue Bao (Acta Pharmaceutica Sinica).[2] In their work,

five compounds were isolated from the roots of Peucedanum praeruptorum, among which

Qianhucoumarin B and Qianhucoumarin C were identified as new compounds.

Physicochemical Properties
The fundamental chemical properties of Qianhucoumarin B are summarized in the table

below, with data sourced from the PubChem database.[3]

Property Value

Molecular Formula C16H16O6

Molecular Weight 304.29 g/mol

IUPAC Name
[(9S,10S)-10-hydroxy-8,8-dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-9-yl] acetate

CAS Number 152615-14-0

Appearance White crystalline solid (typical for coumarins)

Solubility
Soluble in organic solvents such as methanol,

ethanol, and chloroform.

Experimental Protocols
While the full text of the original 1993 publication is not readily available, this section provides a

detailed, representative experimental protocol for the isolation and structure elucidation of

Qianhucoumarin B. This protocol is reconstructed based on the abstract of the discovery

paper and common methodologies reported for the isolation of coumarins from Peucedanum

species.
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Plant Material: Roots of Peucedanum praeruptorum Dunn.

Collection: The roots are typically harvested in the autumn.

Preparation: The collected roots are washed, dried in a shaded and well-ventilated area, and

then pulverized into a coarse powder.

Extraction and Isolation Workflow
The following diagram illustrates a probable workflow for the extraction and isolation of

Qianhucoumarin B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powdered Roots of
Peucedanum praeruptorum

Solvent Extraction
(e.g., with Ethanol or Methanol)

Crude Extract

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate and Water)

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Eluted Fractions

Preparative High-Performance
Liquid Chromatography (Prep-HPLC)

Pure Qianhucoumarin B

Click to download full resolution via product page

A plausible workflow for the isolation of Qianhucoumarin B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b142705?utm_src=pdf-body-img
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Isolation Procedure
Extraction: The powdered root material is extracted exhaustively with a suitable organic

solvent, such as 95% ethanol, at room temperature. The solvent is then evaporated under

reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as petroleum ether, chloroform, and ethyl acetate.

The coumarin-rich fraction is typically found in the ethyl acetate extract.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography. The column is eluted with a gradient of solvents, commonly a mixture of

hexane and ethyl acetate, with increasing proportions of ethyl acetate. Fractions are

collected and monitored by thin-layer chromatography (TLC).

Purification: Fractions containing Qianhucoumarin B are combined and further purified

using preparative high-performance liquid chromatography (prep-HPLC) to yield the pure

compound.

Structure Elucidation
The structure of Qianhucoumarin B was determined to be 3'(S)-acetoxy-4'(S)-hydroxy-3',4'-

dihydroseselin through a combination of spectroscopic methods and chemical correlation.[1]

Spectroscopic Data
The following table summarizes the key spectroscopic data that would have been used for the

structure elucidation of Qianhucoumarin B.
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Spectroscopic Technique Observed Data and Interpretation

Mass Spectrometry (MS)
- Molecular ion peak corresponding to the

molecular formula C16H16O6.

Infrared (IR) Spectroscopy

- Absorption bands indicating the presence of

hydroxyl (-OH), ester carbonyl (C=O), and

lactone carbonyl (C=O) functional groups, as

well as aromatic C=C bonds.

Ultraviolet (UV) Spectroscopy
- Absorption maxima characteristic of the

coumarin chromophore.

¹H Nuclear Magnetic Resonance (¹H-NMR)

- Signals corresponding to aromatic protons,

protons of the dihydropyran ring, a methine

proton adjacent to the acetoxy group, a methine

proton adjacent to the hydroxyl group, and

methyl protons of the gem-dimethyl group and

the acetyl group.

¹³C Nuclear Magnetic Resonance (¹³C-NMR)

- Resonances for all 16 carbon atoms, including

those of the coumarin nucleus, the dihydropyran

ring, the gem-dimethyl group, and the acetyl

group.

Structure Elucidation Pathway
The logical flow for determining the structure of a novel natural product like Qianhucoumarin
B is depicted below.
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The logical pathway for the structure elucidation of Qianhucoumarin B.

Conclusion
Qianhucoumarin B stands as a significant phytochemical marker of Peucedanum

praeruptorum. Its discovery has paved the way for further investigation into the

pharmacological potential of this and related coumarin compounds. This technical guide

provides a foundational understanding of its discovery and natural origins, offering valuable

insights for researchers in natural product chemistry, pharmacology, and drug development.

Further research to fully elucidate its bioactivities and potential therapeutic applications is

warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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